Cas no 2172523-67-8 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• CAS No: 2172523-67-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5985553
• PubChem ID: 165535620
• Update Time: 2025-10-08

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• EN300-1514088
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl}acetic acid
• 2172523-67-8

• Inchi： 1S/C25H28N2O5/c28-22(27-25(15-23(29)30)12-5-6-13-25)11-14-26-24(31)32-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： HDEOKUAJIHXGQE-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid

Compound CAS No: 2172523-67-8 - 2-{1-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanamido]cyclopentyl}acetic Acid

The compound with CAS number 2172523-67-8, known as 2-{1-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanamido]cyclopentyl}acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a cyclopentane ring, a propanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable compound in peptide synthesis and related areas.

The structure of this compound is notable for its integration of multiple functional groups. The cyclopentane ring provides structural stability, while the propanamide group introduces amide functionality, which is crucial in peptide chemistry for forming peptide bonds. The presence of the Fmoc group adds a protective layer, which is essential during multi-step synthesis processes to prevent unwanted side reactions. This combination makes the compound an ideal candidate for use in solid-phase synthesis techniques, where precise control over the reaction steps is critical.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of bioactive molecules and drug delivery systems. The Fmoc group, in particular, has been extensively studied for its role in protecting amino groups during peptide synthesis. Research has shown that the stability and reactivity of the Fmoc group under various reaction conditions can significantly influence the yield and purity of the final product.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The cyclopentane ring's rigidity and the amide group's hydrogen bonding capabilities make it a promising candidate for use in polymer chemistry, where such properties can contribute to the development of high-performance materials with tailored mechanical and thermal properties.

Recent studies have also focused on the application of this compound in catalytic processes. The amide functionality has been shown to act as a coordinating site for metal catalysts, enabling efficient catalytic cycles in organic transformations. This opens up new avenues for its use in asymmetric catalysis and other advanced chemical processes.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions, amide bond formations, and protection/deprotection steps. Researchers have optimized these steps to achieve high yields and maintain the integrity of the sensitive functional groups present in the molecule.

In conclusion, the compound with CAS number 2172523-67-8, or 2-{1-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanamido]cyclopentyl}acetic acid, represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile tool in peptide synthesis, materials science, and catalysis. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.